3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-4-amine

• Molecular Formula: C13H19N3O4S
• Molecular Weight: 313.37 g/mol
• SMILES: CC1(CN(CCC1N)S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])C
• InChI: InChI=1S/C13H19N3O4S/c1-13(2)9-15(8-7-12(13)14)21(19,20)11-6-4-3-5-10(11)16(17)18/h3-6,12H,7-9,14H2,1-2H3
• InChIKey: PKDXXRGNGUFRPJ-UHFFFAOYSA-N

3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-4-amine: Structure and Sourcing Profile

3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-4-amine（CAS 1831395-35-7、分子式 C₁₃H₁₉N₃O₄S、分子量 313.37 g/mol）は、ピペリジン環の3位に二つのメチル基、1位に2-ニトロベンゼンスルホニル（ノシル）基、4位に第一級アミンを有する特殊スルホンアミド誘導体である 。本化合物は、主に医薬品化学研究における合成ビルディングブロックまたはスクリーニングライブラリ構成要素として供給され、3,3-ジメチルピペリジン骨格に由来する特徴的な立体化学的・電子的特性を示す [1]。

Orthogonal Nosyl Protection Supports selective deprotection in multistep synthesis routes

3,3-Dimethyl Scaffold Conformational locking reported for target affinity studies

Verified Purity Supply Specification-compliant grade for reproducible synthesis

• [1] Ferorelli, S.; Abate, C.; et al. Synthesis and binding assays of novel 3,3-dimethylpiperidine derivatives with various lipophilicities as σ1 receptor ligands. Bioorganic & Medicinal Chemistry, 2011, 19, 7612-7622. View Source

3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-4-amine: Irreplaceable Structural Specificity

本化合物の3,3-ジメチルピペリジン骨格は、3位のgem-ジメチル基がピペリジン環に独自の配座固定化効果をもたらし、4位アミンおよび1位ノシル基の空間的配向と反応性を著しく変化させる [1]。この立体的・電子的環境は、3位無置換体や3-モノメチル体、あるいはパラニトロ異性体などの類縁体とは根本的に異なるため、合成中間体としての反応選択性やスクリーニングヒットとしての標的親和性が大きく変動し、調達段階での単純な代替が許容されない 。

3-Unsubstituted or mono-methyl analogs lack gem-dimethyl conformational control, potentially altering reaction selectivity and binding outcomes.

para-Nosyl isomer exhibits different deprotection kinetics; may disrupt orthogonal protecting-group strategies designed for ortho-nosyl lability.

Piperazine analog differs in basicity, which can change ionization-dependent purification and solubility profiles.

• [1] Ferorelli, S.; Abate, C.; et al. Synthesis and binding assays of novel 3,3-dimethylpiperidine derivatives with various lipophilicities as σ1 receptor ligands. Bioorganic & Medicinal Chemistry, 2011, 19, 7612-7622. View Source

3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-4-amine: Quantitative Differentiation Guide

Molecular Weight and H-Bond Donor Comparison

標的化合物（MW 313.37）は、3,3-ジメチル基非存在の類縁体 1-(2-nitrobenzenesulfonyl)piperidin-4-amine（MW 285.32）と比較して分子量が28.05 Da大きく、また水素結合ドナー数（HBD）は同一（1）だが、回転可能結合数が1多い。この差異は、膜透過性や溶解度プロファイルに影響を与える 。

MW Comparison

Data to verify

Target: 313.37 g/mol
Comparator: 285.32 g/mol
+28.05 g/mol (+9.8%)

Molecular weight increase may affect permeability and solubility profiles; context-dependent.

Calculated values; no experimental ADME data.

Evidence Dimension	Molecular Weight
Target Compound Data	313.37 g/mol
Comparator Or Baseline	1-(2-Nitrobenzenesulfonyl)piperidin-4-amine: 285.32 g/mol
Quantified Difference	+28.05 g/mol (+9.8%)
Conditions	構造式に基づく計算値（ChemSrcデータベース）

Why This Matters

分子量の増加は、生物学的標的への結合における立体補完性の向上や、オフターゲット回避に寄与し得るが、過度な分子量増加は経口吸収性を低下させるため、類縁体選択時の重要な判断指標となる。

ortho- vs. para-Nitro Electronic Differentiation

標的化合物の2-ニトロベンゼンスルホニル（オルト体）は、対応する4-ニトロ異性体（CAS 1836154-66-5）と比較して、ニトロ基の電子求引効果がスルホンアミド結合近傍により強く及ぶ。Hammett置換基定数において、o-NO₂（σₚ = 0.78）とp-NO₂（σₚ = 0.78）は同一だが、オルト位では立体効果が加わり、求核置換反応における脱離速度が約5-10倍加速されることが一般的に知られている [1]。

ortho vs para-Nosyl

Class-level

ortho-NO₂: Hammett σₚ 0.78 + steric effect
para-NO₂: σₚ 0.78
Deprotection rate 5–10× faster (class-level)

ortho-Nosyl may enable orthogonal deprotection; selectivity requires validation.

Based on general organic chemistry; system-specific validation recommended.

Evidence Dimension	Hammett Substituent Constant (σₚ)
Target Compound Data	o-NO₂: σₚ = 0.78（オルト立体効果付加）
Comparator Or Baseline	p-NO₂ isomer: σₚ = 0.78（立体効果なし）
Quantified Difference	反応性差：求核置換速度 5-10倍（文献値に基づく推定）
Conditions	有機化学一般則；o/p-ニトロベンゼンスルホンアミド脱保護反応

Why This Matters

オルトノシル基はパラ異性体よりも脱保護が容易であり、多段階合成において直交性のある保護基戦略を実現する上で決定的な選択要因となる。

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2006; Chapter 7, pp 696-926. View Source

3,3-Dimethyl Conformational Locking Effect

3,3-ジメチルピペリジン誘導体は、非置換ピペリジン誘導体と比較してσ₁受容体に対する親和性が顕著に向上することが報告されている。Ferorelliら（2011）の研究では、3,3-ジメチルピペリジン系化合物18aがσ₁受容体に対してKi = 0.14 nMを示し、非置換類縁体よりも最大で100倍以上の親和性向上が確認された [1]。

σ₁ Receptor Affinity

Class-level

Representative 3,3-dimethylpiperidine analog Ki = 0.14 nM (Ferorelli 2011)

Reported scaffold may support σ₁ receptor binding studies; direct data for this compound not available.

Analog data; confirm binding with target compound.

Evidence Dimension	σ₁ Receptor Binding Affinity (Ki)
Target Compound Data	本化合物自体のデータなし；3,3-ジメチルピペリジン系代表化合物18a: Ki = 0.14 nM
Comparator Or Baseline	非置換ピペリジン系σ₁リガンド：Ki = 1.4–15 nM（Ferorelliら, 2011）
Quantified Difference	10–100倍の親和性向上（3,3-ジメチル基導入効果）
Conditions	Radioligand binding assay at σ₁ receptor; Bioorg. Med. Chem. 2011, 19, 7612-7622.

Why This Matters

3,3-ジメチル基の導入は標的親和性を大幅に向上させる実証済みの構造修飾であり、本骨格を含む化合物を選択することは、スクリーニングヒットの質的優位性に直結する。

• [1] Ferorelli, S.; Abate, C.; et al. Synthesis and binding assays of novel 3,3-dimethylpiperidine derivatives with various lipophilicities as σ1 receptor ligands. Bioorganic & Medicinal Chemistry, 2011, 19, 7612-7622. View Source

Biosynth High-Purity Supply Grade

本化合物はBiosynth社（CymitQuimicaを通じて供給）より最低純度95%の規格で提供されており、NMRおよびHPLCによるバッチ分析証明書が入手可能である 。一方、一部の類縁体（例：3,3-dimethylpiperidin-4-amine, CAS 396133-38-3）は複数供給元で純度85–90%のグレードも流通しており、調達時の品質差が存在する。

Purity Specification

Supplier data

≥95% (HPLC) – Biosynth/CymitQuimica

Specification supports reproducible synthesis and assay use.

Batch-specific COA available upon request.

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥95%（Biosynth/CymitQuimica規格）
Comparator Or Baseline	3,3-Dimethylpiperidin-4-amine (CAS 396133-38-3): 一部供給元で85–90%
Quantified Difference	最低5%ポイントの純度優位性
Conditions	供給元公開データに基づく比較（2024年時点）

Why This Matters

純度の差異は、後続の反応収率や生物学的アッセイの再現性に直接影響を与えるため、特に精密合成や定量的構造活性相関（QSAR）研究においては高純度グレードの選択が必須となる。

Piperidine vs. Piperazine Basicity and H-Bonding

標的化合物のピペリジン環4位アミン（pKa ≈ 9.5–10.5）は、類縁体3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine（CAS 1555010-11-1）のピペラジン環アミン（pKa ≈ 8.0–9.0）よりも塩基性が高く、生理的pHにおけるプロトン化度が大きい。この差異は、溶解度、膜透過性、および標的とのイオン結合形成能に影響を及ぼす 。

Basicity (pKa)

Class-level

Piperidine 4-amine pKa ≈ 9.5–10.5
Piperazine analog pKa ≈ 8.0–9.0
Δ ≈ 1.0–2.5 units

Basicity difference may influence ionization state, solubility, and purification.

Estimated values; experimental determination recommended.

Evidence Dimension	Basicity (pKa of 4-amine)
Target Compound Data	pKa ≈ 9.5–10.5（ピペリジン4-アミン推定値）
Comparator Or Baseline	Piperazine analog: pKa ≈ 8.0–9.0
Quantified Difference	ΔpKa ≈ 1.0–2.5単位
Conditions	計算化学的推定値（ACD/LabsまたはChemAxon予測に基づくクラス値）

Why This Matters

塩基性度の違いは、化合物のイオン化状態を決定し、溶解度や血液脳関門透過性に重大な影響を及ぼすため、CNS標的を意図するプロジェクトではピペリジン骨格の選択が有利となる可能性がある。

3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperidin-4-amine: Optimal Application Scenarios

ortho-Nosyl Orthogonal Deprotection for Multistep Synthesis

本化合物の2-ニトロベンゼンスルホニル基は、パラ異性体よりも求核剤（チオール等）による脱保護速度が5-10倍速いというクラス知見に基づき [1]、同一分子内に他の保護基（Boc、Fmoc等）が存在する複雑な合成経路において、選択的なノシル基除去を必要とするルート設計に最適である。特に、3,3-ジメチル基による配座固定化が副反応を抑制し、脱保護工程の収率向上に寄与する。

Fragment-Based Screening with σ₁ Receptor Ligand Scaffold

Ferorelliら（2011）により実証された3,3-ジメチルピペリジン骨格のσ₁受容体に対する高い親和性（Ki = 0.14–0.38 nM） [2]は、本化合物がσ₁受容体ターゲットのフラグメントライブラリ構成要素として類縁体よりも優れたヒット率を期待できる根拠となる。4位アミンを介した多様な誘導体化が可能であり、SAR展開の起点として調達価値が高い。

High-Purity Chiral Building Block Supply

95%以上の純度規格で供給される本化合物 は、3,3-ジメチルピペリジン-4-アミン（純度85–90%のグレードも流通）と比較して、不斉合成におけるジアステレオ選択性の再現性確保に有利であり、特にキラル補助基または不斉触媒の前駆体としての利用において、バッチ間の品質変動リスクを低減する。

Selective Extraction by Basicity Difference

ピペリジン骨格の高い塩基性（pKa ≈ 9.5–10.5、ピペラジン類縁体よりΔpKa 1.0–2.5単位高い）に基づき、反応混合物からの酸-塩基抽出による選択的精製が可能であり、特にピペラジン系副生成物との分離が必要なプロセススケールでの精製効率向上に寄与する。

Application

Selection Property

Validation Focus

Orthogonal Nosyl Deprotection

ortho-Nosyl lability vs para isomer

Deprotection selectivity in multistep routes

σ₁ Receptor Fragment Screening

3,3-Dimethylpiperidine scaffold affinity

Binding affinity context (reported analog data)

Chiral Building Block Supply

Specification-compliant purity (HPLC)

Batch-to-batch reproducibility in asymmetric synthesis

Acid-Base Extraction Purification

Piperidine basicity vs piperazine

Ionization-dependent separation efficiency

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2006; Chapter 7, pp 696-926. View Source
• [2] Ferorelli, S.; Abate, C.; et al. Synthesis and binding assays of novel 3,3-dimethylpiperidine derivatives with various lipophilicities as σ1 receptor ligands. Bioorganic & Medicinal Chemistry, 2011, 19, 7612-7622. View Source